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Compound of Interest

Compound Name: H-Ile-Pro-Pro-OH hydrochloride

Cat. No.: B12303965

For Researchers, Scientists, and Drug Development Professionals

Introduction

H-lle-Pro-Pro-OH hydrochloride, the hydrochloride salt of the tripeptide Isoleucyl-Prolyl-
Proline (IPP), is a compound of significant interest in the fields of biochemistry and
pharmacology. This document provides a comprehensive overview of its fundamental
properties, experimental protocols for its characterization, and its mechanism of action as an
Angiotensin-Converting Enzyme (ACE) inhibitor.

Physicochemical Properties

The basic physicochemical properties of H-lle-Pro-Pro-OH hydrochloride and its
corresponding free peptide form are summarized below. It is important to note that while data
for the hydrochloride form is provided where available, some properties, such as pKa and
melting point, are reported for the free peptide (H-lle-Pro-Pro-OH) due to a lack of specific
experimental data for the hydrochloride salt.

Table 1: Physicochemical Data for H-lle-Pro-Pro-OH Hydrochloride and H-lle-Pro-Pro-OH
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H-lle-Pro-Pro-OH

H-lle-Pro-Pro-OH

Property . . Source(s)
Hydrochloride (Free Peptide)
2S)-1-[(2S)-1-
(29)1-1(25) : (25)-1-[(2S)-1-
[(2S,3S)-2-amino-3- )
[(2S,3S)-2-amino-3-
methylpentanoyl]pyrro
o methylpentanoyl]pyrro
IUPAC Name lidine-2- o [1112]
o lidine-2-
carbonyl]pyrrolidine-2- o
) ] carbonyl]pyrrolidine-2-
carboxylic acid ] )
) carboxylic acid
hydrochloride
L-Isoleucyl-L-prolyl-L-
Synonyms ) ] IPP, lle-Pro-Pro [1112]
proline hydrochloride
CAS Number 1208862-61-6 26001-32-1 [11[2][3]
Molecular Formula C16H28CIN304 C16H27N304 [1112][3]
Molecular Weight 361.87 g/mol 325.41 g/mol [1][4]
Appearance Solid (Predicted) Not Available [3]
Melting Point Not Available Not Available
- ) ) 572.556 °C at 760
Boiling Point Not Available . [5]
mmHg (Predicted)
pKa (Strongest Acidic)  Not Available 3.44 (Predicted) [6]
pKa (Strongest Basic)  Not Available 8.2 (Predicted) [6]
- Water: 50 mg/mL, )
Solubility Not Available [3]

DMSO: 30 mg/mL

ICso (for ACE)

5 uM

5 uM [31141[7]

Biological Activity: ACE Inhibition

H-lle-Pro-Pro-OH is a known inhibitor of Angiotensin-Converting Enzyme (ACE), a key enzyme

in the Renin-Angiotensin-Aldosterone System (RAAS) that regulates blood pressure. By

inhibiting ACE, H-lle-Pro-Pro-OH prevents the conversion of angiotensin | to angiotensin Il, a
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potent vasoconstrictor. This leads to vasodilation and a subsequent reduction in blood

pressure.[8]

Signaling Pathway

The mechanism of action of H-lle-Pro-Pro-OH hydrochloride involves the inhibition of the
Angiotensin-Converting Enzyme (ACE) within the Renin-Angiotensin-Aldosterone System

(RAAS). The following diagram illustrates this pathway.
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Preparation

Prepare 5 mM HHL Solution

Prepare 0.04 U/mL ACE Solution

Prepare Peptide Dilutions

Reaction

(37°C, 5 min)

;

P Add HHL to start reaction

;

Incubate
(37°C, 60 min)

;

Stop reaction with 1 M HCI

Analysis

Extract Hippuric Acid
(Ethyl Acetate)

;

Evaporate Ethyl Acetate

'

Resuspend in Water

Measure Absorbance at 228 nm

Calculate % Inhibition and IC50

Pre-incubate Peptide + ACE <

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: H-lle-Pro-Pro-OH
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12303965#h-ile-pro-pro-oh-hydrochloride-basic-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12303965?utm_src=pdf-custom-synthesis
https://www.pharmaffiliates.com/en/1208862-61-6-h-ile-pro-pro-oh-hydrochloride-papep001300.html
https://pubchem.ncbi.nlm.nih.gov/compound/Isoleucyl-prolyl-proline
https://pubchem.ncbi.nlm.nih.gov/compound/Isoleucyl-prolyl-proline
https://www.abmole.com/products/h-ile-pro-pro-oh-hydrochloride.html
https://shop.bachem.com/product/4029177/
https://www.lookchem.com/404.htm
https://hmdb.ca/metabolites/HMDB0253021
https://www.targetmol.cn/compound/h-ile-pro-pro-oh_hydrochloride
https://www.researchgate.net/publication/7352192_Studies_of_the_Toxicological_Potential_of_Tripeptides_L-Valyl-L-prolyl-L-proline_and_L-Isoleucyl-L-prolyl-L-proline_II_Introduction
https://www.benchchem.com/product/b12303965#h-ile-pro-pro-oh-hydrochloride-basic-properties
https://www.benchchem.com/product/b12303965#h-ile-pro-pro-oh-hydrochloride-basic-properties
https://www.benchchem.com/product/b12303965#h-ile-pro-pro-oh-hydrochloride-basic-properties
https://www.benchchem.com/product/b12303965#h-ile-pro-pro-oh-hydrochloride-basic-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12303965?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12303965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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